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Compound of Interest

Compound Name: 4-tert-Butyl-2-nitrophenol

Cat. No.: B1265401

An In-depth Technical Guide to 4-tert-Butyl-2-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4-tert-Butyl-2-nitrophenol. It includes detailed experimental protocols, tabulated
guantitative data, and visualizations of key workflows to support research and development
activities.

Core Properties of 4-tert-Butyl-2-nitrophenol

4-tert-Butyl-2-nitrophenol, with the CAS number 3279-07-0, is an organic compound
characterized by a phenol ring substituted with a tert-butyl group at position 4 and a nitro group
at position 2.[1][2] Its molecular formula is C10H13NOs, and it has a molecular weight of 195.22
g/mol .[3] This compound typically appears as a yellow to dark yellow or orange to brown,
hygroscopic oil or semi-solid.[1]

Physical and Chemical Data

The following tables summarize the key quantitative physical and chemical properties of 4-tert-
Butyl-2-nitrophenol.

Table 1: Physical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1265401?utm_src=pdf-interest
https://www.benchchem.com/product/b1265401?utm_src=pdf-body
https://www.benchchem.com/product/b1265401?utm_src=pdf-body
https://www.benchchem.com/product/b1265401?utm_src=pdf-body
https://www.benchchem.com/product/b1265401?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB9291777_EN.htm
https://chembk.com/en/chem/2-Nitro-4-tert-butylphenol
https://www.biosynth.com/p/FN33937/3279-07-0-2-nitro-4-tert-butylphenol
https://m.chemicalbook.com/ProductChemicalPropertiesCB9291777_EN.htm
https://www.benchchem.com/product/b1265401?utm_src=pdf-body
https://www.benchchem.com/product/b1265401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Melting Point 27-29 °C [1112]
Boiling Point 97 °C at 1 mmHg [1][2]
Density 1.12 g/mL at 25 °C [11[2]
Flash Point 113 °C (closed cup)
Refractive Index 1.55 [2]
Table 2: Chemical and Spectroscopic Data
Property Value Source
Molecular Formula C10H13NOs3 [1][3]
Molecular Weight 195.22 g/mol [3]
pKa 7.37 £ 0.14 (Predicted) [1112]
Sparingly soluble in
Solubility Chloroform, slightly soluble in e
DMSO and Methanol.[1]
Insoluble in water.[2]
1H NMR Spectrum available [4]
13C NMR Spectrum available [5]
IR Spectrum available [5]

Mass Spectrometry

Spectrum available

[5]

Table 3: Identifiers

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB9291777_EN.htm
https://chembk.com/en/chem/2-Nitro-4-tert-butylphenol
https://m.chemicalbook.com/ProductChemicalPropertiesCB9291777_EN.htm
https://chembk.com/en/chem/2-Nitro-4-tert-butylphenol
https://m.chemicalbook.com/ProductChemicalPropertiesCB9291777_EN.htm
https://chembk.com/en/chem/2-Nitro-4-tert-butylphenol
https://chembk.com/en/chem/2-Nitro-4-tert-butylphenol
https://m.chemicalbook.com/ProductChemicalPropertiesCB9291777_EN.htm
https://www.biosynth.com/p/FN33937/3279-07-0-2-nitro-4-tert-butylphenol
https://www.biosynth.com/p/FN33937/3279-07-0-2-nitro-4-tert-butylphenol
https://m.chemicalbook.com/ProductChemicalPropertiesCB9291777_EN.htm
https://chembk.com/en/chem/2-Nitro-4-tert-butylphenol
https://m.chemicalbook.com/ProductChemicalPropertiesCB9291777_EN.htm
https://chembk.com/en/chem/2-Nitro-4-tert-butylphenol
https://m.chemicalbook.com/ProductChemicalPropertiesCB9291777_EN.htm
https://chembk.com/en/chem/2-Nitro-4-tert-butylphenol
https://www.chemicalbook.com/SpectrumEN_3279-07-0_1hnmr.htm
https://pubchem.ncbi.nlm.nih.gov/compound/18661
https://pubchem.ncbi.nlm.nih.gov/compound/18661
https://pubchem.ncbi.nlm.nih.gov/compound/18661
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
CAS Number 3279-07-0 [1][2]
EC Number 221-914-8 [2]
PubChem CID 18661 [5]
InChi Key IHGNADPMUSNTJW-
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Experimental Protocols
Synthesis of 4-tert-Butyl-2-nitrophenol

A common method for the synthesis of 4-tert-Butyl-2-nitrophenol is through the nitration of 4-
tert-butylphenol.[2][6]

Materials:

4-tert-butylphenol

Ethyl acetate

Nitric acid

Water

Sodium nitrite (NaNO2) (catalytic amount)

1N Hydrochloric acid (HCI)

Magnesium sulfate (MgSQOa)

Procedure:
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Dissolve 30 g (0.2 mole) of commercially available 4-tert-butylphenol in 200 mL of ethyl
acetate in a 600-mL round-bottomed flask equipped with a mechanical stirrer.[6]

Cool the mixture to 0°C.[6]

Add a solution of 13 mL of nitric acid in 13 mL of water dropwise over 10 minutes.[6]
Add a catalytic amount of NaNO: to the mixture.[6]

Allow the reaction to proceed for 45 minutes.[6]

Wash the reaction mixture with an excess of 1N HCI.[6]

Separate the organic layer and dry it over MgSOa.[6]

Remove the solvent under reduced pressure to yield the crude product.[6]
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Synthesis of 4-tert-Butyl-2-nitrophenol

4-tert-butylphenol Nitric Acid / Water NaNO2 (catalyst) Ethyl Acetate

Reaction at 0°C for 45 min

Wash with 1N HCI

Dry over MgSO4

Solvent Evaporation

4-tert-Butyl-2-nitrophenol

Click to download full resolution via product page

Synthesis workflow for 4-tert-Butyl-2-nitrophenol.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)

While a specific protocol for 4-tert-Butyl-2-nitrophenol was not detailed in the search results,
a general reverse-phase HPLC (RP-HPLC) method, similar to that used for other nitrophenols,
can be employed for its quantification and purity assessment.[7]

Instrumentation:
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e HPLC system with a pump, injector, and UV-Vis detector.
e C18 analytical column.
Mobile Phase (Isocratic Elution):

o A mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer (e.qg.,
citrate or phosphate buffer) is typically used. The exact ratio would need to be optimized. For
related compounds, a mobile phase of methanol and 0.01 M citrate buffer (pH 6.2) in a 47:53
(v/v) ratio has been used.[7]

e An ion-pairing agent like tetrabutylammonium bromide (TBAB) may be added to the mobile
phase to improve peak shape and retention.[7]

Procedure:

Sample Preparation: Dissolve a known quantity of the 4-tert-Butyl-2-nitrophenol sample in
the mobile phase or a suitable solvent to a known concentration.

« Injection: Inject a fixed volume of the sample solution into the HPLC system.

o Separation: The components of the sample are separated on the C18 column based on their
hydrophobicity.

o Detection: The eluting components are detected by the UV-Vis detector at a wavelength
where 4-tert-Butyl-2-nitrophenol exhibits strong absorbance (e.g., around 290 nm, which is
used for 4-nitrophenol).[7]

o Quantification: The concentration of the analyte can be determined by comparing its peak
area to a calibration curve generated from standards of known concentrations.
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General HPLC Analysis Workflow
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4-tert-Butyl-2-nitrophenol
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General workflow for HPLC analysis.

Reactivity and Stability
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» Acidity: As a phenol, 4-tert-Butyl-2-nitrophenol is a weak organic acid.[8] The presence of
the electron-withdrawing nitro group increases the acidity of the phenolic proton compared to
unsubstituted phenol.

o Reactivity: The aromatic ring is activated by the hydroxyl group and deactivated by the nitro
group. It can undergo further electrophilic substitution, though the positions are directed by
the existing substituents. It may be used in the preparation of other compounds, such as (2-
hydroxy-3-nitro-5-tert-butylbenzyl)trimethylammonium iodide.[1][9]

 Stability: The compound is reported to be hygroscopic.[1] It is also noted to be sensitive to
light and air, and storage under an inert gas in a cool, dark place is recommended.

Safety Information

o Hazard Classifications: It is classified as an irritant to the skin (H315), causes serious eye
irritation (H319), and may cause respiratory irritation (H335).

 Signal Word: Warning.

» Personal Protective Equipment (PPE): It is recommended to use appropriate personal
protective equipment, including gloves, eye shields, and a dust mask (type N95 or
equivalent).

o Storage: It should be stored in a well-ventilated place, with the container kept tightly closed.
Recommended storage temperatures are between 2-8°C or at room temperature in a cool,
dark place.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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